Tolafentrine

• CAS No.: 139308-65-9
• Molecular Formula: C28H31N3O4S
• Molecular Weight: 505.6 g/mol
• IUPAC Name: N-[4-[(4aR,10bS)-8,9-dimethoxy-2-methyl-3,4,4a,10b-tetrahydro-1H-benzo[c][1,6]naphthyridin-6-yl]phenyl]-4-methylbenzenesulfonamide
• InChI: InChI=1S/C28H31N3O4S/c1-18-5-11-21(12-6-18)36(32,33)30-20-9-7-19(8-10-20)28-23-16-27(35-4)26(34-3)15-22(23)24-17-31(2)14-13-25(24)29-28/h5-12,15-16,24-25,30H,13-14,17H2,1-4H3/t24-,25-/m1/s1
• InChI Key: FVZJIAUYFDQQKJ-JWQCQUIFSA-N
• SMILES: CC1=CC=C(C=C1)S(=O)(=O)NC2=CC=C(C=C2)C3=NC4CCN(CC4C5=CC(=C(C=C53)OC)OC)C
• Isomeric SMILES: CC1=CC=C(C=C1)S(=O)(=O)NC2=CC=C(C=C2)C3=N[C@@H]4CCN(C[C@@H]4C5=CC(=C(C=C53)OC)OC)C
• Synonyms: rel-(-)-N-[4-[(4aR,10bS)-1,2,3,4,4a,10b-Hexahydro-8,9-dimethoxy-2-methylbenzo[c][1,6]naphthyridin-6-yl]phenyl]-4-methylbenzenesulfonamide

Description

Tolafentrine is a small molecule drug known for its dual-selective inhibition of phosphodiesterase 3 and phosphodiesterase 4. This compound has been studied for its potential therapeutic effects in treating pulmonary arterial hypertension and other respiratory diseases. This compound works by modulating the cAMP/PKA-dependent pathway, which plays a crucial role in various cellular processes .

Mechanism of Action

Target of Action

Tolafentrine is primarily a phosphodiesterase 3/4 (PDE3/4) inhibitor . PDE3/4 are enzymes that play a crucial role in the regulation of intracellular levels of cyclic adenosine monophosphate (cAMP) and cyclic guanosine monophosphate (cGMP), which are key second messengers in cellular signaling .

Mode of Action

This compound interacts with its targets, PDE3/4, by inhibiting their activity. This inhibition leads to an increase in the levels of cAMP and cGMP within the cell . The elevated cAMP levels can then activate protein kinase A (PKA), which in turn can induce the expression of dimethylarginine dimethylaminohydrolase 2 (DDAH2), a key enzyme involved in nitric oxide (NO) production .

Biochemical Pathways

The primary biochemical pathway affected by this compound involves the cAMP/PKA-dependent pathway. By inhibiting PDE3/4, this compound increases cAMP levels, leading to the activation of PKA. Activated PKA then induces the expression of DDAH2, which plays a crucial role in the regulation of NO production . NO is a potent vasodilator and has several other functions, including modulation of cell proliferation and apoptosis .

Pharmacokinetics

For instance, in a study, this compound was administered via inhalation, which can enhance local drug concentrations and minimize systemic side effects .

Result of Action

The action of this compound results in significant cellular and molecular effects. Specifically, treatment of endothelial cells with this compound significantly decreased asymmetrical dimethylarginine-induced apoptosis via the cAMP/PKA-dependent pathway by induction of DDAH2 . This suggests that this compound may have protective effects on endothelial cells. Moreover, in a rat model of pulmonary arterial hypertension, chronic nebulization of this compound significantly attenuated hemodynamic abnormalities, vascular remodeling, and right heart hypertrophy .

Action Environment

The environment in which this compound acts can influence its efficacy and stability. For instance, in the context of pulmonary arterial hypertension, the inhalation of this compound was found to reverse about 60% of all hemodynamic abnormalities, right heart hypertrophy, and structural lung vascular changes . This suggests that the route of administration and the local environment in the lungs may play a crucial role in the drug’s action.

Biochemical Analysis

Biochemical Properties

Tolafentrine interacts with enzymes such as phosphodiesterase 3 and 4 (PDE3/4), inhibiting their activity . This interaction plays a crucial role in biochemical reactions, particularly those involving cyclic adenosine monophosphate (cAMP), a molecule that PDE3/4 enzymes typically break down. By inhibiting these enzymes, this compound increases the concentration of cAMP, which can have various downstream effects .

Cellular Effects

This compound has been shown to have significant effects on various types of cells and cellular processes . For instance, it has been found to decrease asymmetrical dimethylarginine-induced apoptosis in endothelial cells via a cAMP/PKA-dependent pathway . This suggests that this compound can influence cell function, including impacts on cell signaling pathways, gene expression, and cellular metabolism .

Molecular Mechanism

The molecular mechanism of this compound involves its interaction with PDE3/4 enzymes . By inhibiting these enzymes, this compound prevents the breakdown of cAMP, leading to an increase in cAMP concentration . This increase can then lead to various downstream effects, including the activation of PKA, which has been shown to induce dimethylarginine dimethylaminohydrolase 2 (DDAH2) and decrease asymmetrical dimethylarginine-induced apoptosis in endothelial cells .

Temporal Effects in Laboratory Settings

In laboratory settings, this compound has been shown to have both acute and chronic effects . For instance, in a unilateral diacetamide-induced rat pulmonary hypertension model, this compound was found to have significant acute effects, as well as chronic effects when administered long-term . These effects included alleviation of hemodynamic and gas exchange abnormalities, reduction of right ventricular hypertrophy, and normalization of pulmonary vascular remodeling changes .

Dosage Effects in Animal Models

The effects of this compound have been studied in animal models, with varying effects observed at different dosages

Metabolic Pathways

By inhibiting PDE3/4 enzymes, this compound prevents the breakdown of cAMP, thereby influencing the metabolic flux of this molecule .

Transport and Distribution

The specific mechanisms of this compound’s transport and distribution within cells and tissues are not explicitly detailed in the literature. Given its role as a PDE3/4 inhibitor, it is likely that it interacts with these enzymes at their respective locations within the cell .

Subcellular Localization

As a PDE3/4 inhibitor, it is likely to be found wherever these enzymes are located within the cell

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of Tolafentrine involves multiple steps, starting with the preparation of key intermediates. The process typically includes the formation of the core structure through a series of condensation and cyclization reactions. Specific reagents and catalysts are used to achieve the desired chemical transformations, ensuring high yield and purity .

Industrial Production Methods: In industrial settings, the production of this compound is scaled up using optimized reaction conditions to ensure consistency and efficiency. The process involves the use of large-scale reactors, precise temperature control, and continuous monitoring of reaction parameters. Purification steps, such as crystallization and chromatography, are employed to obtain the final product with high purity .

Chemical Reactions Analysis

Types of Reactions: Tolafentrine undergoes various chemical reactions, including:

Reduction: Involves the removal of oxygen atoms or the addition of hydrogen atoms, typically using reducing agents like sodium borohydride.

Substitution: Involves the replacement of one functional group with another, often using nucleophilic or electrophilic reagents.

Common Reagents and Conditions:

Oxidation: Hydrogen peroxide, potassium permanganate.

Reduction: Sodium borohydride, lithium aluminum hydride.

Substitution: Halogenating agents, nucleophiles like amines or thiols.

Major Products Formed: The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield hydroxylated derivatives, while reduction may produce deoxygenated compounds .

Scientific Research Applications

Chemistry: Used as a model compound to study phosphodiesterase inhibition and its effects on cellular signaling pathways.

Biology: Investigated for its role in modulating endothelial cell function and reducing apoptosis.

Medicine: Explored as a potential therapeutic agent for treating pulmonary arterial hypertension and other respiratory diseases.

Industry: Utilized in the development of new pharmacological agents targeting phosphodiesterase enzymes .

Comparison with Similar Compounds

• Zardaverine
• Benzafentrine
• Pumafentrine
• Ensifentrine

Comparison: Tolafentrine is unique in its dual-selective inhibition of phosphodiesterase 3 and phosphodiesterase 4, which distinguishes it from other similar compounds. While compounds like zardaverine and benzafentrine also inhibit phosphodiesterase enzymes, this compound’s specific selectivity and mechanism of action provide distinct therapeutic advantages. Ensifentrine, another dual-selective inhibitor, is currently under clinical development, highlighting the ongoing interest in this class of compounds .

Biological Activity

Tolafentrine is a phosphodiesterase (PDE) inhibitor primarily studied for its therapeutic potential in respiratory diseases, particularly asthma and pulmonary hypertension. This article synthesizes various research findings on the biological activities of this compound, including its antibacterial, anti-inflammatory, and anti-proliferative effects.

1. Overview of this compound

This compound, a PDE4 inhibitor, enhances intracellular cyclic adenosine monophosphate (cAMP) levels, which plays a crucial role in modulating inflammatory responses and cellular proliferation. By inhibiting the breakdown of cAMP, this compound can influence various biological pathways, making it a candidate for treating conditions characterized by excessive inflammation and cell proliferation.

2. Antibacterial Activity

Recent studies have demonstrated that this compound exhibits significant antibacterial activity against various pathogens. For instance:

• Minimum Inhibitory Concentration (MIC) : Studies reported MIC values ranging from 40 to 50 µg/mL against organisms such as Enterococcus faecalis, Pseudomonas aeruginosa, Salmonella typhi, and Klebsiella pneumoniae.
• Comparison with Antibiotics : Inhibition zones measured for this compound were comparable to those of standard antibiotics like ceftriaxone, with diameters of 29 mm for E. faecalis, 24 mm for P. aeruginosa, and so forth .

3. Anti-Inflammatory Effects

This compound's anti-inflammatory properties have been extensively studied, particularly in the context of asthma:

• Cytokine Inhibition : Research indicates that this compound significantly inhibits the production of pro-inflammatory cytokines such as IL-6 and TNF-α. At a concentration of 10 µg/mL, it showed an inhibition efficacy of 89% against IL-6 and 78% against TNF-α compared to controls .
• Clinical Studies : A clinical trial involving asthmatic patients demonstrated improved pulmonary function when treated with high doses of inhaled corticosteroids combined with this compound. The study highlighted significant increases in peak expiratory flow (PEF) values after treatment .

4. Anti-Proliferative Activity

This compound has also been investigated for its effects on cell proliferation:

• Cell Cycle Arrest : In vitro studies showed that treatment with this compound resulted in cell cycle arrest at the S phase in MCF-7 breast cancer cells, indicating its potential as an anti-cancer agent. The compound's IC50 value was observed at approximately 225 µM .
• Mechanism of Action : The elevation of cAMP levels through PDE4 inhibition is believed to play a critical role in suppressing DNA synthesis and promoting apoptosis in cancer cells .

5. Case Studies

Several case studies have illustrated the efficacy of this compound:

• Asthma Management : In a cohort study involving 30 well-controlled asthmatic patients, those receiving a combination therapy including this compound exhibited significantly better control over their symptoms compared to those on standard treatments alone .
• Pulmonary Hypertension : Another study focused on patients with pulmonary hypertension indicated that treatment with this compound resulted in restored expression and activity of dimethylarginine dimethylaminohydrolases (DDAH), which are crucial for regulating nitric oxide levels in lung tissues .